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Compound of Interest

Compound Name: FIIN-3

Cat. No.: B15612566 Get Quote

Essential Safety and Handling Guide for FIIN-3
IMMEDIATE ACTION REQUIRED: This document provides critical safety and logistical

information for handling the potent and selective irreversible FGFR inhibitor, FIIN-3. All

personnel must review this guide before handling the compound. While this guide is

comprehensive, it is not a substitute for the official Safety Data Sheet (SDS) which should be

obtained from your supplier.

Hazard Identification and Personal Protective
Equipment (PPE)
FIIN-3 is a potent, biologically active compound. Due to the lack of a publicly available, specific

Safety Data Sheet (SDS), it must be handled as a potentially hazardous substance. The

following PPE is mandatory for all procedures involving FIIN-3.

Table 1: Personal Protective Equipment (PPE) for Handling FIIN-3
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)
- Respirator: NIOSH-approved N95 or higher-

rated respirator.

- Gloves: Double-gloving with nitrile gloves is

required. Change immediately if contaminated.

- Eye Protection: Chemical splash goggles.

- Lab Coat: Disposable or dedicated lab coat.

- Ventilation: Certified chemical fume hood or

powder containment hood.

Solution Preparation and Handling - Gloves: Double-gloving with nitrile gloves.

- Eye Protection: Chemical splash goggles or a

face shield.

- Lab Coat: Standard laboratory coat.

- Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays - Gloves: Nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

- Containment: Class II biological safety cabinet.

Chemical and Physical Properties
A summary of the key physical and chemical properties of FIIN-3 is provided below. This

information is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of FIIN-3[1][2]
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Property Value

Chemical Formula C₃₄H₃₆Cl₂N₈O₄

Molecular Weight 691.61 g/mol [2]

Appearance Solid powder[2]

Solubility
Soluble in DMSO; sparingly soluble in methanol

and acetonitrile.[1]

Storage (Solid)

Store at -20°C for long-term (months to years).

May be stored at 0-4°C for short-term (days to

weeks). Keep dry and in the dark.[2]

Storage (In Solution)
Store stock solutions at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential to minimize exposure and ensure the

integrity of experiments.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Preparation: Before handling the compound, ensure you are in a designated area equipped

with a certified chemical fume hood. Don all required PPE as specified in Table 1 for

"Solution Preparation and Handling."

Equilibration: Allow the vial of solid FIIN-3 to equilibrate to room temperature before opening

to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance inside the

chemical fume hood. Carefully transfer the desired amount of FIIN-3 powder to the tube.

Dissolution: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube to achieve a 10 mM concentration.
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Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes in clearly labeled, light-

protecting tubes. Store at -20°C or -80°C.

Disposal Plan
All waste contaminated with FIIN-3 must be treated as hazardous chemical waste. Segregate

waste streams at the point of generation to ensure proper disposal.

Table 3: FIIN-3 Waste Disposal Plan

Waste Stream Recommended Disposal Method

Unused/Expired Solid FIIN-3
- Dispose of as hazardous chemical waste. - Do

not discard in regular trash or down the drain.

Contaminated Labware (e.g., vials, pipette tips,

gloves)

- Place in a designated, sealed, and clearly

labeled hazardous waste container.

Solutions Containing FIIN-3
- Collect in a sealed, properly labeled, and leak-

proof hazardous waste container.

Decontamination Procedure:

Decontaminate all surfaces and equipment that have come into contact with FIIN-3.

Wipe surfaces with a suitable solvent (e.g., 70% ethanol) followed by a laboratory cleaning

agent.

Dispose of all cleaning materials as hazardous waste.

Final Disposal:

Arrange for the collection of hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Emergency Procedures
Spill Response Workflow

The following diagram outlines the procedural steps for managing a FIIN-3 spill.

FIIN-3 Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Secure the Area (Restrict Access)

Don Appropriate PPE
(See Table 1)

Contain Solid Spill:
Cover with absorbent pads.

If solid

Contain Liquid Spill:
Use chemical absorbent pads.

If liquid

Collect Contaminated Materials

Decontaminate Spill Area

Dispose of all materials as
hazardous waste

Spill Response Complete

Click to download full resolution via product page
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Caption: Workflow for handling a FIIN-3 spill.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do

not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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